[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]-[2-(ethylthio)phenyl]methanone

• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol
• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-(2-ethylsulfanylphenyl)methanone
• InChI: InChI=1S/C21H24N2O3S/c1-2-27-20-6-4-3-5-17(20)21(24)23-11-9-22(10-12-23)14-16-7-8-18-19(13-16)26-15-25-18/h3-8,13H,2,9-12,14-15H2,1H3
• InChI Key: KBSRJCKRTGVLKD-UHFFFAOYSA-N
• SMILES: CCSC1=CC=CC=C1C(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4

Description

[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-[2-(ethylthio)phenyl]methanone is a carbonyl compound.

Scientific Research Applications

Enzyme Inhibitory Activity

One significant application of similar compounds is in the field of enzyme inhibition. For instance, a study on 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone derivatives revealed notable enzyme inhibitory activity. Specifically, one compound demonstrated excellent inhibition against acetyl- and butyrylcholinesterase, suggesting potential therapeutic applications (Hussain et al., 2017).

Structural Characterization in Drug Synthesis

Compounds of similar structure have been identified as side products in drug synthesis processes, particularly in the development of new anti-tuberculosis drug candidates. This highlights the relevance of such compounds in understanding and refining synthetic pathways (Eckhardt et al., 2020).

Studies on Molecular Structure and Properties

Research has also been conducted on the thermal, optical, etching, and structural properties of related compounds. For example, studies involving density functional theory calculations have been used to understand the structural, electronic, and reactive characteristics of these compounds, which could have implications in materials science and drug design (Karthik et al., 2021).

Antiviral and Antimicrobial Applications

Several studies have explored the antimicrobial and antiviral potential of compounds with similar structures. This includes research into their activity against various bacterial and viral strains, indicating potential applications in developing new antimicrobial and antiviral agents (Patel et al., 2011).

Neuroprotective Activity

Compounds in this chemical class have also been investigated for their neuroprotective properties. Research on 8-alkylamino-1,4-benzoxazine antioxidants, for instance, demonstrated their potential in protecting against brain damage, which could be relevant in the treatment of neurological disorders (Largeron et al., 2001).

Antitubercular Activities

Additionally, these compounds have shown promise in the treatment of tuberculosis. Research involving the synthesis and optimization of related compounds demonstrated significant antitubercular activity, indicating potential use in combating tuberculosis (Bisht et al., 2010).